3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C25H19FN2O2S
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 3-(3-fluoro-4-methylphenyl)-1-[(4-methylphenyl)methyl]-[1]benzothiolo[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H19FN2O2S/c1-15-7-10-17(11-8-15)14-27-22-19-5-3-4-6-21(19)31-23(22)24(29)28(25(27)30)18-12-9-16(2)20(26)13-18/h3-13H,14H2,1-2H3
• InChI Key: YNQAMUTYEKTQBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)C4=CC(=C(C=C4)C)F)SC5=CC=CC=C53

Description

This compound belongs to the thieno[3,2-d]pyrimidine-2,4-dione class, characterized by a fused benzothiophene-pyrimidine-dione core. The structure features a 3-(3-fluoro-4-methylphenyl) group at position 3 and a 1-(4-methylbenzyl) substituent at position 1. These substitutions are critical for modulating electronic, steric, and pharmacokinetic properties. The fluorine atom enhances lipophilicity and metabolic stability, while the methyl groups may improve binding affinity through hydrophobic interactions .

Biological Activity

The compound 3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl) benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a member of the benzothieno-pyrimidine family, which has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C25H20N2O3S
• Molecular Weight : 428.5 g/mol
• IUPAC Name : 3-(3-fluoro-4-methylphenyl)-1-(4-methylbenzyl)benzothieno[3,2-d]pyrimidine-2,4-dione

Research indicates that compounds within the benzothieno-pyrimidine class often exhibit diverse biological activities due to their unique structural features. The presence of fluorine and methyl groups can enhance lipophilicity and modulate interaction with biological targets.

Potential Mechanisms:

• Antiproliferative Activity : Similar compounds have shown potent antiproliferative effects against various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression.
• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in cancer metabolism, potentially leading to reduced tumor growth.

Biological Activity Data

A summary of biological activity related to this compound is presented in the following table:

Activity Type	Effect	Reference
Antiproliferative	Inhibition of cancer cell growth
Enzyme Interaction	Possible inhibition of CYP enzymes
Cytotoxicity	Induction of apoptosis

Study 1: Antiproliferative Effects

A study investigated the effects of fluorinated benzothiazoles on cancer cells. It was found that these compounds exhibited significant antiproliferative activity without a biphasic dose-response relationship, suggesting a more predictable therapeutic window compared to traditional chemotherapeutics. The study noted that the compound's structure allowed for effective binding to target proteins involved in cell growth regulation .

Study 2: Enzyme Interaction

Another study focused on the metabolism of fluorinated compounds by cytochrome P450 enzymes. The findings indicated that these compounds could induce CYP enzyme expression in sensitive cancer cells, enhancing their cytotoxic effects through metabolic activation .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Fluorinated Derivatives

Compound Name (Example)	Substituents	Key Properties/Activities	Reference
Target Compound	3-(3-fluoro-4-methylphenyl), 1-(4-methylbenzyl)	Hypothesized enhanced metabolic stability and selectivity due to fluorine and methyl groups	–
1-{[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4-dione	4-fluorobenzyl, oxadiazole-chlorophenyl	Oxadiazole introduces π-stacking potential; fluorobenzyl enhances polarity
3-[(4-Fluorophenyl)methyl]-5-methoxy-1-methylpyrido[2,3-d]pyrimidine-2,4-dione	4-fluorophenylmethyl, methoxy	Methoxy group increases electron density; fluorophenyl improves bioavailability

Benzyl/Alkyl-Substituted Analogues

Compound Name (Example)	Substituents	Key Properties/Activities	Reference
Target Compound	1-(4-methylbenzyl)	Methylbenzyl enhances hydrophobicity and membrane permeability	–
1-Benzyl-5-methyl-6-(2-methylthiazol-4-yl)-3-phenylthieno[2,3-d]pyrimidine-2,4-dione	1-benzyl, 3-phenyl, thiazolyl	Thiazole moiety introduces hydrogen-bonding potential; benzyl group improves solubility
6-[(3-Benzyloxy-2-benzyloxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione	Benzyloxypropyl, dimethoxymethyl	Bulky substituents reduce cellular uptake but increase enzymatic stability

Key Insight : The 4-methylbenzyl group in the target compound balances hydrophobicity and steric bulk, unlike larger substituents (e.g., benzyloxypropyl), which may hinder diffusion .

Halogenated Derivatives (Cl, Br)

Compound Name (Example)	Substituents	Key Properties/Activities	Reference
2-(4-Bromophenoxy)-3-isopropyl-5,6,7,8-tetrahydro-1-benzothieno[2,3-d]pyrimidin-4(3H)-one	4-bromophenoxy, isopropyl	Bromine increases molecular weight and halogen bonding potential
3-(4-Chlorophenyl)-2-[(2-methyl-2-propenyl)thio]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	4-chlorophenyl, propenylthio	Thioether linkage may enhance redox activity but reduce plasma stability

Key Insight : Fluorine in the target compound offers a superior balance of electronegativity and van der Waals interactions compared to bulkier halogens (Br, Cl) .

Heterocyclic Hybrids

Compound Name (Example)	Substituents	Key Properties/Activities	Reference
4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine	Pyrazolo-pyrimidine hybrid	Extended π-system improves intercalation with DNA/RNA
3-(3-Fluorophenyl)-4-oxo-4H-chromen-2-yl derivatives (e.g., Example 53 in )	Chromenone-pyrimidine hybrid	Chromenone core introduces antioxidant activity but reduces solubility

Key Insight: The benzothieno[3,2-d]pyrimidine core in the target compound provides rigidity and planar geometry, favoring enzyme active-site binding over bulkier hybrids .

Data Table: Comparative Physicochemical Properties

Compound Type	Molecular Weight (g/mol)	Melting Point (°C)	LogP (Predicted)	Key Functional Groups
Target Compound	~450 (estimated)	–	~3.5	Fluoro, methylbenzyl
3-(4-Chlorophenyl)-1-phenylprop-2-en-1-one ()	242	80–84	3.8	Chlorophenyl, ketone
Example 53 ()	589.1	175–178	4.2	Fluoro, chromenone, sulfonamide